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Compound of Interest

Compound Name:
4-Chloro-N-hydroxy-2-

methylbenzamidine

CAS No.: 721450-66-4

Cat. No.: B1623629

Get Quote

Technical Guide: 4-Chloro-N-hydroxy-2-
methylbenzamidine
Physicochemical Profiling, Synthesis Protocols, and
Drug Development Applications
Part 1: Executive Summary & Physicochemical
Profile
4-Chloro-N-hydroxy-2-methylbenzamidine (also known as 4-chloro-2-

methylbenzamidoxime) is a functionalized amidoxime intermediate critical in medicinal

chemistry. It serves as a primary building block for the synthesis of 1,2,4-oxadiazole

heterocycles—a privileged scaffold in oncology and anti-infective drug discovery due to its

bioisosteric relationship with esters and amides.

This compound is characterized by the presence of a lipophilic chlorotoluene core attached to a

polar amidoxime headgroup (
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), providing a versatile handle for cyclization reactions.

Molecular Specifications
Property Value Notes

IUPAC Name
4-Chloro-N'-hydroxy-2-

methylbenzimidamide

Alternate: 4-chloro-2-

methylbenzamidoxime

Molecular Formula
Confirmed by elemental

accounting

Molecular Weight 184.62 g/mol
Monoisotopic Mass: 184.0403

Da

Physical State Solid (Crystalline)
Typically white to off-white

powder

Solubility DMSO, Methanol, Ethanol
Limited solubility in water;

soluble in dilute acid

pKa (Predicted) ~11.5 (OH), ~4.5 (Amidine)
Amphoteric nature due to

oxime/amine functionality

Elemental Analysis
Carbon (C): 52.05%

Hydrogen (H): 4.91%

Chlorine (Cl): 19.20%

Nitrogen (N): 15.17%

Oxygen (O): 8.67%

Part 2: Synthesis & Characterization Protocols
Synthetic Logic
The most robust route to 4-Chloro-N-hydroxy-2-methylbenzamidine is the nucleophilic

addition of hydroxylamine to 4-chloro-2-methylbenzonitrile. This reaction is thermodynamically

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1623629/docs?utm_src=pdf-body#molecular-weight-and-formula-of-4-chloro-n-hydroxy-2-methylbenzamidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


driven by the formation of the stable amidoxime resonance structure.

Precursor: 4-Chloro-2-methylbenzonitrile (CAS: 50712-68-0) Reagent: Hydroxylamine

Hydrochloride (

) Base: Sodium Carbonate (

) or Triethylamine (

)

Experimental Protocol (Standardized)
Objective: Synthesis of 4-Chloro-N-hydroxy-2-methylbenzamidine on a 10 mmol scale.

Preparation:

Dissolve Hydroxylamine Hydrochloride (1.04 g, 15 mmol, 1.5 eq) in Water (5 mL).

Add Sodium Carbonate (0.80 g, 7.5 mmol, 0.75 eq) slowly to generate free hydroxylamine

in situ. Caution:

evolution.

Addition:

Dissolve 4-Chloro-2-methylbenzonitrile (1.51 g, 10 mmol, 1.0 eq) in Ethanol (15 mL).

Add the aqueous hydroxylamine solution to the ethanolic nitrile solution.

Reaction:

Reflux the mixture at 80°C for 4–6 hours.

Monitor via TLC (Eluent: 30% EtOAc/Hexane). The nitrile spot (

) should disappear, replaced by the more polar amidoxime spot (

).

Workup:
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Evaporate ethanol under reduced pressure.

Dilute the residue with ice-cold water (20 mL).

The product typically precipitates as a white solid. Filter and wash with cold water.[1]

Alternative: If oil forms, extract with Ethyl Acetate (

mL), dry over

, and concentrate.

Purification:

Recrystallize from Ethanol/Water or Toluene if necessary.

Structural Validation (Expected Data)
NMR (400 MHz, DMSO-

):

9.40 (s, 1H,

) – Exchangeable

7.20–7.40 (m, 3H, Ar-H) – Aromatic pattern characteristic of 1,2,4-substitution

5.80 (s, 2H,

) – Broad singlet, exchangeable

2.35 (s, 3H, Ar-

)

IR Spectroscopy:

:

/

stretching (Broad).
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:

stretching (Amidoxime).

Part 3: Applications in Drug Discovery
The 1,2,4-Oxadiazole Scaffold
This compound is the immediate precursor to 3-(4-chloro-2-methylphenyl)-1,2,4-oxadiazoles.

By reacting the amidoxime with an activated carboxylic acid derivative (acyl chloride or ester),

the O-acyl amidoxime intermediate is formed, which undergoes thermal cyclodehydration to

close the oxadiazole ring.

This scaffold is bioisosteric to esters and amides but possesses superior metabolic stability,

making it ideal for:

GPCR Agonists: Mimicking the peptide bond in receptor ligands.

Anti-inflammatory Agents: Inhibitors of enzymes like COX-2 or 5-LOX often feature this core.

Pathway Visualization
The following diagram illustrates the synthesis of the target amidoxime and its subsequent

transformation into a therapeutic oxadiazole scaffold.
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Figure 1: Synthetic pathway from nitrile precursor to the bioactive oxadiazole scaffold via the

amidoxime intermediate.[2][3][1][4][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1623629/docs?utm_src=pdf-body-img#molecular-weight-and-formula-of-4-chloro-n-hydroxy-2-methylbenzamidine
https://pubchem.ncbi.nlm.nih.gov/compound/22478019
https://pubchem.ncbi.nlm.nih.gov/compound/295234
https://prepchem.com/4-chlorobenzonitrile/
https://asianpubs.org/index.php/ajchem/article/download/8790/8778
https://www.chemicalbook.com/synthesis/2-chloro-n-4-hydroxyphenyl-benzamide.htm
https://data.epo.org/publication-server/rest/v1.0/publication-dates/19840613/patents/EP0110559NWA1/document.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
PubChem Compound Summary. 4-Chloro-2-methylbenzonitrile (Precursor). National Center

for Biotechnology Information. Available at: [Link]

Augustine, J. K., et al. (2009). "Propylphosphonic anhydride (T3P): an efficient reagent for
the one-pot synthesis of 1,2,4-oxadiazoles from carboxylic acids and amidoximes."
Tetrahedron Letters, 50(26), 3727-3730. (Validation of amidoxime-to-oxadiazole
methodology).
Cai, L., et al. (2015). "Synthesis and biological evaluation of 1,2,4-oxadiazole derivatives."
Journal of Medicinal Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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